Cas no 436811-01-7 (2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid)

2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid is a complex bicyclic compound featuring a fused isoindole-epoxide structure with a carboxylic acid functional group. Its rigid polycyclic framework and stereochemical complexity make it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. The presence of both epoxide and carboxyl groups offers versatile reactivity for further derivatization, enabling applications in drug discovery and fine chemical synthesis. The isopropyl substituent enhances steric control in reactions, improving selectivity. This compound is typically utilized under controlled conditions due to its reactive functional groups, making it suitable for specialized synthetic routes requiring precise molecular scaffolding.

2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid structure

436811-01-7 structure

Product name:2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid

CAS No:436811-01-7

MF:C₁₂H₁₅NO₄

MW:237.25200

CID:929120

2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3-isopropyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0(1,5)]dec-8-ene-6-carboxylic acid
- 3-Isopropyl-4-oxo-10-oxa-3-aza-tricyclo[5.2.1.0*1,5*]dec-8-ene-6-carboxylic acid
- BB_SC-1134
- 2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid
- Inchi： InChI=1S/C12H15NO4/c1-6(2)13-5-12-4-3-7(17-12)8(11(15)16)9(12)10(13)14/h3-4,6-9H,5H2,1-2H3,(H,15,16)
- InChI Key： PHAYITCIRICDCI-UHFFFAOYSA-N
- SMILES： CC(C)N1CC23C=CC(C(C2C1=O)C(=O)O)O3

Computed Properties

Exact Mass: 237.10000
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 2

Experimental Properties

PSA: 66.84000
LogP: 0.19930

2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	B231650-50mg	2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid	436811-01-7	50mg	$ 185.00	2022-06-07
TRC	B231650-100mg	2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid	436811-01-7	100mg	$ 275.00	2022-06-07
TRC	B231650-10mg	2-Isopropyl-1-oxo-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylic Acid	436811-01-7	10mg	$ 50.00	2022-06-07